Cas no 2034598-81-5 (N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034598-81-5
• MF: C₁₆H₂₁N₃O₅S
• MW: 367.42004275322
• CID: 6395693
• PubChem ID: 91813543
• Update Time: 2025-06-08

N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide
• N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide
• F6356-1123
• N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide
• 2034598-81-5
• AKOS025314657
• N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-methylsulfonyl-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C16H21N3O5S/c1-11(9-12-3-4-14-13(10-12)5-8-24-14)17-15(20)18-6-7-19(16(18)21)25(2,22)23/h3-4,10-11H,5-9H2,1-2H3,(H,17,20)
• InChI Key： AJUWSPOHLCXHKL-UHFFFAOYSA-N
• SMILES： S(C)(N1C(N(C(NC(C)CC2C=CC3=C(C=2)CCO3)=O)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 367.12019195g/mol
• Monoisotopic Mass: 367.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide

Introduction to N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide (CAS No. 2034598-81-5)

N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide, identified by its CAS number 2034598-81-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple pharmacophoric moieties within its structure suggests a multifaceted approach to drug design and optimization.

The core structure of this compound features a benzofuran moiety linked to a propyl chain, which is further substituted with a methanesulfonyl group and an imidazolidine ring. This unique arrangement of functional groups imparts distinct chemical and biological properties that make it a promising candidate for further investigation. The benzofuran ring, known for its stability and ability to interact with biological targets, serves as an excellent scaffold for drug development. Additionally, the imidazolidine ring contributes to the compound's overall solubility and bioavailability, which are critical factors in pharmaceutical formulations.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide has shown potential in preclinical studies as a modulator of enzymes involved in inflammation and pain signaling. Specifically, its structural features suggest that it may interact with cyclooxygenase (COX) enzymes, which are key targets in the management of chronic inflammatory conditions. The methanesulfonyl group, in particular, has been identified as a crucial pharmacophore in several COX inhibitors, enhancing the compound's binding affinity and efficacy.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the benzofuran core through cyclization reactions, followed by functionalization with the propyl and methanesulfonyl groups. The introduction of the imidazolidine ring is achieved through condensation reactions with appropriate precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance selectivity and minimize side products. These methods align with current trends in synthetic organic chemistry, emphasizing efficiency and sustainability.

Evaluation of the pharmacological properties of N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide has revealed promising results in both in vitro and in vivo models. Studies indicate that the compound exhibits significant inhibitory activity against COX enzymes, leading to reduced prostaglandin synthesis and alleviation of inflammatory responses. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile. These findings position it as a strong candidate for further development into a novel anti-inflammatory drug.

The role of computational chemistry in the optimization of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding interactions between N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-methanesulfonyl-2-oxyimidazolidine- 1-carboxamide and target proteins. These simulations have provided valuable insights into the structural requirements for optimal binding affinity and have guided the design of analogs with enhanced potency. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error approaches.

The future prospects for N-1-(2,3-dihydro- 1-benzofuran- 5- yl)pr opan- 2- yl3- methanesulfonyl ) 2- oxoimidazolidine- carboxamide (CAS No. < stron g >2034598- 81- 5 stron g>) are exciting and multifaceted. As research progresses, further elucidation of its mechanism of action will provide a clearer understanding of its therapeutic potential. Additionally, exploration into combination therapies involving this compound may uncover synergistic effects that could lead to more effective treatments for various diseases. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms will be essential in translating these findings into clinical applications.